Cas no 946322-85-6 (ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 946322-85-6
• MF: C₂₁H₂₁NO₅S₂
• MW: 431.525143384933
• CID: 5443371
• PubChem ID: 42584813
• Update Time: 2025-10-15

ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[(2-methoxyphenyl)amino]sulfonyl]-4-(4-methylphenyl)-2-thiophenecarboxylate
• ethyl 3-{[(2-methoxyphenyl)amino]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate
• AKOS004986126
• STL095703
• 946322-85-6
• ethyl 3-[(2-methoxyphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• ethyl 3-(N-(2-methoxyphenyl)sulfamoyl)-4-(p-tolyl)thiophene-2-carboxylate
• F3222-2127
• ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C21H21NO5S2/c1-4-27-21(23)19-20(16(13-28-19)15-11-9-14(2)10-12-15)29(24,25)22-17-7-5-6-8-18(17)26-3/h5-13,22H,4H2,1-3H3
• InChI Key： KXMPICXQOBACDW-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OCC)SC=C1C1C=CC(C)=CC=1)(NC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 431.08611512g/mol
• Monoisotopic Mass: 431.08611512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.3±60.0 °C(Predicted)
• pka: 7.43±0.50(Predicted)

Additional information on ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

Professional Introduction to Ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 946322-85-6)

Ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate, identified by its CAS number 946322-85-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiophene derivatives family, which is well-documented for its diverse pharmacological properties and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups, including a sulfamoyl group and a carboxylate ester, which contribute to its unique chemical reactivity and biological activity.

The sulfamoyl group, specifically located at the 3-position of the thiophene ring, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. This moiety is known to enhance binding affinity to biological targets, making it a valuable component in the design of novel therapeutic agents. Additionally, the presence of a methoxy group at the 2-position of the phenyl ring further influences the electronic properties of the molecule, potentially affecting its solubility and metabolic stability.

The ester functionality at the 2-position of the thiophene ring adds another layer of complexity to this compound. Ester groups are frequently employed in medicinal chemistry due to their ability to improve oral bioavailability and facilitate controlled release mechanisms. In the context of Ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate, this ester group may serve as a precursor for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the structural and functional properties of this compound. Studies have demonstrated that the arrangement of these functional groups within the thiophene core can significantly influence receptor binding affinity and metabolic pathways. For instance, computational simulations have shown that the sulfamoyl group interacts favorably with certain enzymes and receptors, suggesting potential applications in enzyme inhibition and receptor modulation.

In addition to its structural significance, Ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate has been explored in various preclinical studies for its potential therapeutic applications. Research indicates that thiophene derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific combination of functional groups in this compound makes it a promising candidate for further investigation in these areas.

The anti-inflammatory potential of this compound has been particularly noteworthy. Studies have shown that sulfamoyl-containing derivatives can inhibit key inflammatory pathways by modulating enzyme activity and receptor interactions. The presence of both sulfamoyl and ester groups may enhance its ability to interact with inflammatory mediators, providing a dual mechanism of action that could be beneficial in treating chronic inflammatory conditions.

Furthermore, preliminary studies have explored the anticancer properties of thiophene derivatives. The unique structural features of Ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate have been found to disrupt cancer cell proliferation by interfering with critical signaling pathways involved in cell growth and survival. These findings suggest that this compound may serve as a lead molecule for developing novel anticancer agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers obtain high-quality material for further study. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly useful in constructing the complex molecular framework of this compound.

The role of spectroscopic techniques in characterizing Ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. Additionally, infrared (IR) spectroscopy helps identify functional groups present in the molecule, further validating its chemical identity.

In conclusion, Ethyl 3-(2-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 946322-85-6) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of sulfamoyl and ester groups within a thiophene core makes it an attractive candidate for further exploration in drug development. With ongoing research focusing on its biological activities and synthetic methodologies, this compound is poised to contribute valuable insights into medicinal chemistry and therapeutic innovation.